Lipophilicity vs. Saturated Analog
The compound 1-(3-Aminophenyl)cyclopent-3-ene-1-carboxylic acid exhibits a calculated XLogP3-AA value of 1.7 [1]. This lipophilicity profile is a direct consequence of its unsaturated cyclopentene core and the presence of a phenyl ring. While direct experimental logP data for its saturated analog, 1-(3-aminophenyl)cyclopentane-1-carboxylic acid, is not publicly available, it is a well-established class-level inference that the introduction of an alkene in a cycloalkyl ring increases lipophilicity (logP) compared to the saturated counterpart [2].
| Evidence Dimension | Lipophilicity (XLogP3-AA) |
|---|---|
| Target Compound Data | 1.7 |
| Comparator Or Baseline | 1-(3-aminophenyl)cyclopentane-1-carboxylic acid (Saturated Analog) |
| Quantified Difference | The cyclopentene derivative is predicted to have a higher logP value than its cyclopentane analog (exact value not available). |
| Conditions | Computational prediction (PubChem, XLogP3 3.0) |
Why This Matters
Higher lipophilicity is a key parameter for optimizing passive membrane permeability and central nervous system (CNS) penetration, which is a critical differentiator for projects targeting neurological indications.
- [1] PubChem. (2025). Compound Summary: 1-(3-Aminophenyl)cyclopent-3-ene-1-carboxylic acid. CID 103194008. View Source
- [2] Arnott, J. A., & Planey, S. L. (2012). The influence of lipophilicity in drug discovery and design. Expert Opinion on Drug Discovery, 7(10), 863-875. View Source
